Cas no 2680729-59-1 (3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid)

• Product Name: 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid
• CAS No: 2680729-59-1
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5623037
• PubChem ID: 165939516
• Update Time: 2025-06-09

3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(benzyloxy)carbonyl](4-methylpyrimidin-2-yl)amino}methyl)benzoic acid
• 2680729-59-1
• EN300-28301571
• 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid

• Inchi： 1S/C21H19N3O4/c1-15-10-11-22-20(23-15)24(13-17-8-5-9-18(12-17)19(25)26)21(27)28-14-16-6-3-2-4-7-16/h2-12H,13-14H2,1H3,(H,25,26)
• InChI Key： IZYUWGNAGNXYHU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1N=CC=C(C)N=1)CC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 377.13755610g/mol
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid

Recent Advances in the Study of 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid (CAS: 2680729-59-1)

In recent years, the compound 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid (CAS: 2680729-59-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzoic acid moieties, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The following research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid involves a multi-step process that includes the protection of the pyrimidine nitrogen, followed by the introduction of the benzyloxycarbonyl group and subsequent coupling with benzoic acid derivatives. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid exhibits high affinity for cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This inhibitory activity suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. Specifically, it has been shown to interfere with the NF-κB pathway, which plays a critical role in the regulation of immune responses and inflammation. By targeting this pathway, the compound may offer a novel therapeutic strategy for conditions characterized by chronic inflammation and immune dysregulation.

In addition to its anti-inflammatory properties, 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid has also been explored for its potential in cancer therapy. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. Researchers are currently investigating its efficacy in combination with existing chemotherapeutic agents to enhance treatment outcomes.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the growing body of research on 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid underscores its potential as a valuable tool in drug discovery and development.

In conclusion, the compound 3-({(benzyloxy)carbonyl(4-methylpyrimidin-2-yl)amino}methyl)benzoic acid (CAS: 2680729-59-1) represents a promising candidate for therapeutic applications in inflammation and oncology. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical translation.